![molecular formula C25H29N3O3S B285893 5-(2-Butoxybenzylidene)-3-[(4-phenyl-1-piperazinyl)methyl]-1,3-thiazolidine-2,4-dione](/img/structure/B285893.png)
5-(2-Butoxybenzylidene)-3-[(4-phenyl-1-piperazinyl)methyl]-1,3-thiazolidine-2,4-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(2-Butoxybenzylidene)-3-[(4-phenyl-1-piperazinyl)methyl]-1,3-thiazolidine-2,4-dione, also known as BPT or BPTES, is a small molecule inhibitor that targets glutaminase, an enzyme that converts glutamine to glutamate. Glutaminase is overexpressed in many types of cancer, making it a promising target for cancer therapy.
Mechanism of Action
5-(2-Butoxybenzylidene)-3-[(4-phenyl-1-piperazinyl)methyl]-1,3-thiazolidine-2,4-dione inhibits glutaminase, an enzyme that converts glutamine to glutamate. Glutamate is a precursor for the synthesis of various molecules that are essential for cancer cell growth, such as nucleotides, amino acids, and antioxidants. By inhibiting glutaminase, this compound deprives cancer cells of these essential molecules, leading to growth inhibition and cell death.
Biochemical and physiological effects:
This compound has been shown to decrease the levels of glutamate, glutamine, and other metabolites in cancer cells. It also induces oxidative stress and DNA damage, leading to apoptosis and autophagy. In animal models, this compound has been shown to inhibit tumor growth and metastasis, and to increase the efficacy of chemotherapy and radiotherapy.
Advantages and Limitations for Lab Experiments
5-(2-Butoxybenzylidene)-3-[(4-phenyl-1-piperazinyl)methyl]-1,3-thiazolidine-2,4-dione is a relatively small molecule that can be easily synthesized and modified. It has high potency and specificity for glutaminase, making it a valuable tool for studying the role of glutamine metabolism in cancer. However, this compound has poor solubility and stability, which can limit its use in certain experimental settings. It also has off-target effects on other enzymes, such as transaminases and dehydrogenases, which can complicate the interpretation of experimental results.
Future Directions
There are several future directions for 5-(2-Butoxybenzylidene)-3-[(4-phenyl-1-piperazinyl)methyl]-1,3-thiazolidine-2,4-dione research. One direction is to optimize the synthesis and formulation of this compound to improve its solubility and stability. Another direction is to develop more potent and specific glutaminase inhibitors based on the structure of this compound. Additionally, this compound can be used in combination with other drugs or therapies to enhance their efficacy and reduce their side effects. Finally, this compound can be used to study the role of glutamine metabolism in other diseases, such as neurodegenerative disorders and metabolic disorders.
Synthesis Methods
5-(2-Butoxybenzylidene)-3-[(4-phenyl-1-piperazinyl)methyl]-1,3-thiazolidine-2,4-dione is synthesized by reacting 2-butoxybenzaldehyde with 4-phenyl-1,2-diamine in the presence of acetic acid. The resulting Schiff base is then reacted with thiazolidine-2,4-dione in the presence of triethylamine to yield this compound.
Scientific Research Applications
5-(2-Butoxybenzylidene)-3-[(4-phenyl-1-piperazinyl)methyl]-1,3-thiazolidine-2,4-dione has been extensively studied for its potential as an anticancer agent. It has been shown to inhibit the growth of various cancer cell lines, including prostate, breast, lung, and pancreatic cancer cells. This compound has also been shown to sensitize cancer cells to chemotherapy and radiotherapy, making it a promising adjuvant therapy.
Properties
Molecular Formula |
C25H29N3O3S |
---|---|
Molecular Weight |
451.6 g/mol |
IUPAC Name |
(5E)-5-[(2-butoxyphenyl)methylidene]-3-[(4-phenylpiperazin-1-yl)methyl]-1,3-thiazolidine-2,4-dione |
InChI |
InChI=1S/C25H29N3O3S/c1-2-3-17-31-22-12-8-7-9-20(22)18-23-24(29)28(25(30)32-23)19-26-13-15-27(16-14-26)21-10-5-4-6-11-21/h4-12,18H,2-3,13-17,19H2,1H3/b23-18+ |
InChI Key |
GWJNZEBORJEZIG-PTGBLXJZSA-N |
Isomeric SMILES |
CCCCOC1=CC=CC=C1/C=C/2\C(=O)N(C(=O)S2)CN3CCN(CC3)C4=CC=CC=C4 |
SMILES |
CCCCOC1=CC=CC=C1C=C2C(=O)N(C(=O)S2)CN3CCN(CC3)C4=CC=CC=C4 |
Canonical SMILES |
CCCCOC1=CC=CC=C1C=C2C(=O)N(C(=O)S2)CN3CCN(CC3)C4=CC=CC=C4 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.